Cas no 692-05-7 (1,1,2-trifluorodec-1-ene)

1,1,2-Trifluorodec-1-ene is a fluorinated alkene with the molecular formula C10H17F3. This compound features a terminal trifluoromethyl group adjacent to a double bond, imparting unique reactivity and physicochemical properties. Its structure combines the hydrophobicity of a decene chain with the electron-withdrawing effects of fluorine atoms, making it valuable as a building block in organofluorine chemistry. The presence of fluorine enhances thermal stability and chemical resistance while maintaining moderate reactivity for further functionalization. This compound is particularly useful in the synthesis of fluorinated polymers, liquid crystals, and specialty materials requiring tailored surface properties. Its well-defined structure and purity make it suitable for precise applications in pharmaceutical intermediates and agrochemical research.
1,1,2-trifluorodec-1-ene structure
1,1,2-trifluorodec-1-ene structure
Product Name:1,1,2-trifluorodec-1-ene
CAS No:692-05-7
MF:C10H17F3
MW:194.237193822861
MDL:MFCD00156047
CID:973252
PubChem ID:2777106
Update Time:2025-07-02

1,1,2-trifluorodec-1-ene Chemical and Physical Properties

Names and Identifiers

    • 1,1,2-trifluorodec-1-ene
    • 1,1,2-Trifluoro-1-decene
    • 1,1,2-Trifluor-1-decen
    • 1,1,2-trifluoro-dec-1-ene
    • 1,1,2-tris(fluoranyl)dec-1-ene
    • PC6459
    • 692-05-7
    • AKOS006230446
    • A836389
    • FT-0605989
    • MFCD00156047
    • DTXSID60380375
    • (2,3-Dimethyl-1H-indol-7-yl)methanamine
    • CS-0454962
    • SCHEMBL372685
    • MDL: MFCD00156047
    • Inchi: 1S/C10H17F3/c1-2-3-4-5-6-7-8-9(11)10(12)13/h2-8H2,1H3
    • InChI Key: VAKNUCCHIZRRRF-UHFFFAOYSA-N
    • SMILES: F/C(=C(/F)\F)/CCCCCCCC

Computed Properties

  • Exact Mass: 194.12800
  • Monoisotopic Mass: 194.12823503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 91 °C
  • PSA: 0.00000
  • LogP: 4.81460

1,1,2-trifluorodec-1-ene Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

1,1,2-trifluorodec-1-ene Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,1,2-trifluorodec-1-ene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC6459-25g
1,1,2-Trifluorodec-1-ene
692-05-7 97%
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£170.00 2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T904814-1g
1,1,2-Trifluoro-1-decene
692-05-7 ≥97%
1g
¥660.60 2022-10-10
abcr
AB128666-1 g
1,1,2-Trifluoro-1-decene, 96%; .
692-05-7 96%
1 g
€68.50 2023-07-20
abcr
AB128666-5 g
1,1,2-Trifluoro-1-decene, 96%; .
692-05-7 96%
5 g
€114.50 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T904814-5g
1,1,2-Trifluoro-1-decene
692-05-7 ≥97%
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¥2,608.20 2022-10-10
abcr
AB128666-1g
1,1,2-Trifluoro-1-decene, 96%; .
692-05-7 96%
1g
€68.50 2024-06-11
abcr
AB128666-5g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1525629-1g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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